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Compound of Interest

Compound Name:
Cyclobutylmethanesulfonyl

chloride

Cat. No.: B597706 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

reactive chemical reagents like cyclobutylmethanesulfonyl chloride are paramount to

ensuring a safe laboratory environment and preventing environmental contamination. This

guide provides a comprehensive, step-by-step approach to the safe disposal of

cyclobutylmethanesulfonyl chloride, aligning with established safety protocols.

Immediate Safety and Handling Protocols
Cyclobutylmethanesulfonyl chloride is a corrosive and toxic substance that requires careful

handling in a controlled laboratory setting.[1] It is crucial to handle this compound under a

chemical fume hood and to wear appropriate personal protective equipment (PPE), including

chemical-resistant gloves, protective clothing, and eye/face protection.[1][2] In case of

inhalation, the individual should be moved to fresh air and medical attention should be sought

immediately.[3] Skin or eye contact requires immediate and thorough rinsing with water,

followed by medical consultation.[2][3]

Quantitative Data Summary
The following table summarizes the key quantitative data for cyclobutylmethanesulfonyl
chloride, extracted from safety data sheets (SDS). This information is critical for risk

assessment and the implementation of appropriate safety measures.
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Property Value Source

Molecular Weight
114.55 g/mol (for the similar

Methanesulfonyl chloride)

Appearance Liquid [1]

Vapor Pressure
2.6 mbar @ 20 °C (for

Methanesulfonyl chloride)
[1]

Density
1.480 g/cm³ (for

Methanesulfonyl chloride)
[1][4]

Flash Point
110 °C / 230 °F (for

Methanesulfonyl chloride)
[1]

Storage Temperature 2 - 8 °C

Step-by-Step Disposal Procedure
The disposal of cyclobutylmethanesulfonyl chloride must be conducted in accordance with

institutional, local, and national regulations. This chemical should not be disposed of in

household garbage or released into the sewage system.[4]

Containment and Labeling
Original Containers: Whenever possible, keep the chemical in its original container.

Waste Labeling: If transferred to a waste container, ensure it is clearly labeled with the

chemical name and associated hazards.

Managing Spills and Residues
Spill Response: In the event of a spill, do not allow the product to enter drains.[1][5] Cover

drains and absorb the spill with an inert, liquid-absorbent material such as Chemizorb®.

Collection: Carefully collect the absorbed material and place it in a suitable, closed container

for disposal.[1][5]

Final Disposal
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Approved Waste Disposal: The contained chemical waste must be sent to an approved

waste disposal plant.[2] This is a hazardous waste, and professional disposal services

should be utilized.

Container Disposal: Uncleaned containers should be treated with the same precautions as

the product itself and disposed of accordingly.[4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

cyclobutylmethanesulfonyl chloride.
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Start: Have Cyclobutylmethanesulfonyl
Chloride for Disposal

Is it a spill?

Absorb with inert material
(e.g., Chemizorb®).
Do not use water.

Yes

Is it unused reagent
or residue?

No

Place in a labeled,
sealed, and corrosive-resistant

waste container.

Dispose of container through
an approved hazardous
waste disposal facility.

Keep in original or
appropriate labeled container.

Yes

End: Safe and Compliant
Disposal

Click to download full resolution via product page

Caption: Disposal workflow for cyclobutylmethanesulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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